Cas no 2004371-67-7 (tert-butyl N-[1-(4-methylpentanoyl)cyclopropyl]carbamate)

• Product Name: tert-butyl N-[1-(4-methylpentanoyl)cyclopropyl]carbamate
• CAS No: 2004371-67-7
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• CID: 6546826
• PubChem ID: 165470944
• Update Time: 2025-06-08

tert-butyl N-[1-(4-methylpentanoyl)cyclopropyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[1-(4-methylpentanoyl)cyclopropyl]carbamate
• EN300-797577
• 2004371-67-7

• Inchi： 1S/C14H25NO3/c1-10(2)6-7-11(16)14(8-9-14)15-12(17)18-13(3,4)5/h10H,6-9H2,1-5H3,(H,15,17)
• InChI Key： YJGOCRWNRKRKIK-UHFFFAOYSA-N
• SMILES： O=C(CCC(C)C)C1(CC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 255.18344366g/mol
• Monoisotopic Mass: 255.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-[1-(4-methylpentanoyl)cyclopropyl]carbamate

Comprehensive Overview of tert-butyl N-[1-(4-methylpentanoyl)cyclopropyl]carbamate (CAS No. 2004371-67-7)

The compound tert-butyl N-[1-(4-methylpentanoyl)cyclopropyl]carbamate, identified by its CAS number 2004371-67-7, is a specialized organic molecule with significant applications in pharmaceutical and chemical research. This carbamate derivative is characterized by its unique cyclopropyl and tert-butyl functional groups, which contribute to its stability and reactivity in synthetic pathways. Researchers and industry professionals often seek information on its synthesis methods, physicochemical properties, and potential applications, making it a subject of interest in modern organic chemistry.

One of the key features of tert-butyl N-[1-(4-methylpentanoyl)cyclopropyl]carbamate is its role as an intermediate in the synthesis of more complex molecules. Its structural framework, including the cyclopropyl ring and carbamate moiety, is frequently utilized in drug discovery programs targeting bioactive compounds. Recent trends in AI-driven drug design and computational chemistry have further highlighted the importance of such intermediates, as they serve as building blocks for novel therapeutics. Users often search for "tert-butyl carbamate derivatives in drug discovery" or "CAS 2004371-67-7 applications", reflecting the growing demand for detailed insights into this compound.

The physicochemical properties of tert-butyl N-[1-(4-methylpentanoyl)cyclopropyl]carbamate are critical for its handling and application. Parameters such as melting point, solubility, and stability under various conditions are frequently queried by researchers. For instance, its solubility in organic solvents like dichloromethane or tetrahydrofuran is often a topic of discussion in laboratory settings. Additionally, the compound's storage recommendations and handling precautions are essential for ensuring its longevity and efficacy in experimental workflows.

In the context of green chemistry and sustainable synthesis, tert-butyl N-[1-(4-methylpentanoyl)cyclopropyl]carbamate has garnered attention for its potential to reduce waste and improve reaction efficiency. Questions like "How to optimize the synthesis of CAS 2004371-67-7?" or "Eco-friendly routes for carbamate derivatives" are increasingly common in academic and industrial forums. This aligns with the global shift toward environmentally responsible practices in chemical manufacturing.

Another area of interest is the compound's relevance in peptide chemistry and proteomics research. The tert-butyloxycarbonyl (Boc) group in its structure is a widely used protecting group in peptide synthesis, shielding amino functionalities during complex reactions. Searches related to "Boc-protected cyclopropyl compounds" or "carbamates in peptide coupling" underscore its utility in this field. Researchers are particularly keen on understanding its compatibility with solid-phase peptide synthesis (SPPS) and other advanced methodologies.

From a commercial perspective, tert-butyl N-[1-(4-methylpentanoyl)cyclopropyl]carbamate is available through specialized chemical suppliers, with inquiries often focusing on "purity standards", "bulk pricing", and "custom synthesis options". The compound's niche applications mean that suppliers must provide detailed technical data sheets to meet the stringent requirements of pharmaceutical and biotechnology clients. This demand is further driven by the rise of precision medicine and targeted therapy research, where high-purity intermediates are indispensable.

In summary, tert-butyl N-[1-(4-methylpentanoyl)cyclopropyl]carbamate (CAS No. 2004371-67-7) is a versatile and valuable compound in contemporary chemical and pharmaceutical research. Its structural features, synthetic utility, and alignment with cutting-edge scientific trends make it a focal point for both academic and industrial investigations. As the scientific community continues to explore its potential, this compound is likely to remain a subject of significant interest and innovation.